Cas no 1228-73-5 (Estra-1,3,5(10)-triene-16,17-dione,3-hydroxy-)

• Product Name: Estra-1,3,5(10)-triene-16,17-dione,3-hydroxy-
• CAS No: 1228-73-5
• MF: C₁₈H₂₀O₃
• MW: 284.349605560303
• CID: 178418
• PubChem ID: 246876
• Update Time: 2025-04-19

Estra-1,3,5(10)-triene-16,17-dione,3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-triene-16,17-dione,3-hydroxy-
• 1,3,5(10)-ESTRATRIEN-3-OL-16,17-DIONE
• 16-KETOESTRONE
• 16-Oxoestrone
• 1228-73-5
• Estra-1,3,5(10)-triene-16,17-dione, 3-hydroxy-
• (8R,9S,13S,14S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15-octahydrocyclopenta[a]phenanthrene-16,17-dione
• (3aS,3bR,9bS,11aS)-7-hydroxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthrene-1,2-dione
• NSC-60462
• 3-Hydroxy-1,3,5(10)-estratriene-16,17-dione
• Estra-1,5(10)-triene-16,17-dione, 3-hydroxy-
• NS00120152
• DTXSID701261036
• LMST02010048
• 113V416QTU
• Q27115860
• 3-Hydroxyestra-1,3,5(10)-triene-16,17-dione
• CHEBI:34166
• NSC60462
• SCHEMBL3293028
• UNII-113V416QTU
• NSC 60462

• Inchi： 1S/C18H20O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-15,19H,2,4,6-7,9H2,1H3/t13-,14-,15+,18+/m1/s1
• InChI Key： ANPHVANSJXDRTP-BSXFFOKHSA-N
• SMILES： O=C1C(C[C@@H]2[C@]1(C)CC[C@@H]1C3C=CC(=CC=3CC[C@@H]21)O)=O

Computed Properties

• Exact Mass: 284.14100
• Monoisotopic Mass: 284.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 2.8

Experimental Properties

• Density: 1.243
• Boiling Point: 472.9°Cat760mmHg
• Flash Point: 253.9°C
• Refractive Index: 1.599
• PSA: 54.37000
• LogP: 2.99640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives